Cas no 1548536-77-1 (3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine)

• Product Name: 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine
• CAS No: 1548536-77-1
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5901713
• PubChem ID: 82702761
• Update Time: 2025-05-20

3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine
• EN300-1105852
• 1548536-77-1
• AKOS021020470

• Inchi： 1S/C12H23N3/c1-5-9(6-2)15-11(8-4)12(13)10(7-3)14-15/h9H,5-8,13H2,1-4H3
• InChI Key： XIPKAUFNQXOVIF-UHFFFAOYSA-N
• SMILES： N1(C(CC)=C(C(CC)=N1)N)C(CC)CC

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine

3,5-Diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine (CAS No. 1548536-77-1) is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of pyrazole derivatives, which are known for their unique structural properties and versatile applications. Pyrazoles are five-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3, making them highly reactive and suitable for a wide range of chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of novel therapeutic agents. The pyrazolamine moiety in 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine has shown promising results in targeting specific biological pathways, making it a valuable candidate for further research in pharmacology. The presence of ethyl groups at positions 3 and 5 adds to the molecule's stability and enhances its solubility properties, which are critical for drug delivery systems.

The synthesis of 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the synthesis efficiency but also opened new avenues for scaling up production for industrial applications.

In terms of applications, pyrazole derivatives like 3,5-diethyl-1-(pentan-3-yl)-1H-pyrazol-4-amine have found extensive use in materials science. Their ability to form stable coordination complexes makes them ideal candidates for designing new materials with tailored electronic and optical properties. Recent breakthroughs in nanotechnology have leveraged these properties to develop advanced sensors and electronic devices with enhanced performance characteristics.

Moreover, the pyrazolamine structure has shown potential in agricultural chemistry as a component of herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a subject of interest for sustainable agriculture practices. Ongoing research is focused on optimizing its bioavailability and minimizing environmental impact to ensure its safe application in agricultural settings.

The structural versatility of 3,5-diethyl-1-(pentan-3-yll)-1H-pyrazol-amine also extends to its role as a building block in supramolecular chemistry. By incorporating this compound into self-assembling systems, scientists have demonstrated its ability to form complex architectures with potential applications in drug delivery and catalysis. These findings underscore the importance of exploring novel synthetic strategies to unlock the full potential of pyrazole derivatives.

In conclusion, 3,5-diethyl-l-(pentan-s-yll)-lH-pyrazol-amine (CAS No. 1548536-s-s-s) is a remarkable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping the future of chemistry and related fields.